Echitovenidine
Overview
Description
Echitovenidine is an alkaloid that can be isolated from Alstonia yunnanensis . It has been identified as an inhibitor of monoamine oxidase (MAO) .
Molecular Structure Analysis
The molecular formula of Echitovenidine is C26H32N2O4 . Its exact mass is 436.24 and its molecular weight is 436.552 .Chemical Reactions Analysis
Echitovenidine is known to inhibit monoamine oxidase (MAO) .Scientific Research Applications
Psychotherapeutic Potential : Echitovenidine has been found to exhibit monoamine oxidase inhibitor activity, both in vivo and in vitro, suggesting its potential use in the treatment of mental disorders. This activity rationalizes the traditional use of its source plant in Indian medicine for mental health purposes (Bhattacharya, Ray, & Guha, 1976).
Role in Biosynthesis of Medicinal Compounds : Research has shown that echitovenidine is a major O-acetylated monoterpenoid indole alkaloid (MIA) of Catharanthus roseus roots. The study of its biosynthesis is significant due to MIAs' use in cancer treatment and other medical applications. Echitovenidine's formation involves specific enzymatic pathways that are distinct from those forming other alkaloids, highlighting its unique role in the plant's chemical ecology (Williams, Qu, Simionescu, & De Luca, 2019).
Chemical Ecology Insights from Historical Plant Specimens : A study involving herbarium specimens of Echites umbellatus, a relative of Alstonia venenata, used high-performance liquid chromatography–mass spectrometry analysis to detect pyrrolizidine alkaloids and their N-oxides. This research contributes to understanding the phylogenetic distribution of these defensive secondary metabolites in the plant family Apocynaceae (Tasca, Smith, Burzynski, Sundberg, Lagalante, Livshultz, & Minbiole, 2018).
properties
IUPAC Name |
methyl (1R,12R,19R)-12-[1-(3-methylbut-2-enoyloxy)ethyl]-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2O4/c1-16(2)14-21(29)32-17(3)25-10-7-12-28-13-11-26(24(25)28)19-8-5-6-9-20(19)27-22(26)18(15-25)23(30)31-4/h5-6,8-9,14,17,24,27H,7,10-13,15H2,1-4H3/t17?,24-,25-,26-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJCJKGZUGDPHMN-RURBMAKNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC([C@@]12CCCN3[C@@H]1[C@@]4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20992953 |
Source
|
| Record name | Methyl 20-[(3-methylbut-2-enoyl)oxy]-2,3-didehydroaspidospermidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20992953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Echitovenidine | |
CAS RN |
7222-35-7 |
Source
|
| Record name | Echitovenidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007222357 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 20-[(3-methylbut-2-enoyl)oxy]-2,3-didehydroaspidospermidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20992953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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